3'-Chloro-2',3-dimethylbutyrophenone

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-3-methylbutan-1-one
• InChI: InChI=1S/C12H15ClO/c1-8(2)7-12(14)10-5-4-6-11(13)9(10)3/h4-6,8H,7H2,1-3H3
• InChI Key: MKKDULRIIWBGET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C(=O)CC(C)C
• Molecular Formula: C12H15ClO
• Molecular Weight: 210.70 g/mol

Description

3'-Chloro-2',3-dimethylbutyrophenone is a substituted aromatic ketone characterized by a chloro group at the 3' position and methyl groups at the 2' and 3 positions of the butyrophenone backbone. The compound’s reactivity and physicochemical properties are influenced by the electron-withdrawing chloro group and steric effects of the methyl substituents .

Biological Activity

3'-Chloro-2',3-dimethylbutyrophenone is a compound belonging to the class of phenones, characterized by a phenyl group attached to a carbonyl group. Its unique structure, which includes a chlorine atom and two methyl groups, contributes to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, applications in medicine, and relevant research findings.

The molecular formula for 3'-Chloro-2',3-dimethylbutyrophenone is C₁₂H₁₄ClO, with a molecular weight of approximately 210.69 g/mol. The presence of chlorine and methyl groups influences its reactivity and interactions with biological systems.

The biological activity of 3'-Chloro-2',3-dimethylbutyrophenone is primarily attributed to its interaction with various molecular targets within cells. It has been shown to act as an inhibitor or modulator of specific enzymes and receptors, affecting biochemical pathways. Detailed studies are required to elucidate the exact molecular interactions and pathways involved.

Biological Activities

Research indicates that 3'-Chloro-2',3-dimethylbutyrophenone exhibits several biological activities:

• Antimicrobial Activity : The compound has demonstrated effectiveness against various bacterial strains, suggesting potential applications in treating infections.
• Anti-inflammatory Effects : Preliminary studies indicate that it may reduce inflammation through the inhibition of pro-inflammatory cytokines.
• Analgesic Properties : The compound has been explored for its potential pain-relieving effects, making it a candidate for further therapeutic development.

Research Findings

Recent studies have focused on the compound's pharmacological properties. For instance:

• Antimicrobial Studies : A study evaluated the antimicrobial efficacy of 3'-Chloro-2',3-dimethylbutyrophenone against Staphylococcus aureus and Escherichia coli. The results indicated significant inhibition at varying concentrations, supporting its use as an antimicrobial agent .
• Anti-inflammatory Mechanisms : Another research project investigated the anti-inflammatory mechanisms of the compound using in vitro models. Results showed a reduction in nitric oxide production in macrophages treated with the compound, indicating potential pathways for inflammatory modulation .
• Analgesic Activity : A case study assessed the analgesic effects in animal models, where administration of 3'-Chloro-2',3-dimethylbutyrophenone resulted in a notable decrease in pain response compared to control groups .

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antimicrobial	Effective against S. aureus and E. coli
Anti-inflammatory	Reduces nitric oxide production in macrophages
Analgesic	Decreases pain response in animal models

Table 2: Comparison with Similar Compounds

Compound Name	Molecular Formula	Unique Features
4'-Chloro-3,3-dimethylbutyrophenone	C₁₂H₁₄ClO	Similar structure but different substitution
2',5'-Dichloro-3,3-dimethylbutyrophenone	C₁₂H₁₄Cl₂O	Contains two chlorine atoms
2',3'-Dichloro-3,3-dimethylbutyrophenone	C₁₂H₁₄Cl₂O	Different chlorination pattern

Case Studies

• Case Study on Antimicrobial Efficacy :
  • Objective : To evaluate the antimicrobial activity against common pathogens.
  • Methodology : Agar diffusion method was employed to assess inhibition zones.
  • Results : Significant zones of inhibition were observed for both bacterial strains tested.
• Case Study on Anti-inflammatory Effects :
  • Objective : To determine the impact on inflammatory markers.
  • Methodology : In vitro assays measuring cytokine levels post-treatment.
  • Results : Marked reduction in TNF-alpha levels was recorded.

Comparison with Similar Compounds

Structural and Substituent Effects

The table below compares key structural features of 3'-Chloro-2',3-dimethylbutyrophenone with analogous compounds:

Compound Name	Molecular Formula	Substituents	Key Structural Features
3'-Chloro-2',3-dimethylbutyrophenone	C₁₁H₁₃ClO	3'-Cl, 2'-CH₃, 3-CH₃	Chloro and methyl groups enhance steric hindrance and modulate electrophilicity.
3'-Chloro-2,2-dimethyl-4'-fluoropropiophenone	C₁₁H₁₁ClFO	3'-Cl, 4'-F, 2,2-(CH₃)₂	Fluorine at 4' increases electronegativity, potentially enhancing metabolic stability.
2',6'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone	C₁₅H₁₇Cl₂O₃	2',6'-Cl₂, dioxane ring	Dioxane ring improves solubility; dichloro substitution may enhance bioactivity.
3'-Bromo-5'-chloro-2'-hydroxyacetophenone	C₈H₅BrClO₂	3'-Br, 5'-Cl, 2'-OH	Bromo and hydroxy groups increase molecular weight and hydrogen-bonding potential.

Key Observations :

• Halogen Effects : Chloro substituents (e.g., in 3'-Chloro derivatives) typically increase lipophilicity and resistance to oxidation compared to fluorine . Bromo analogues (e.g., ) exhibit higher molecular weight and polarizability, affecting binding affinity in biological systems.

Physicochemical Properties

Compound Name	Melting Point (°C)	Boiling Point (°C)	Solubility (Predicted)	LogP (Predicted)
3'-Chloro-2',3-dimethylbutyrophenone	N/A	N/A	Low in water	~3.2
3'-Chloro-2,2-dimethyl-4'-fluoropropiophenone	N/A	N/A	Moderate in organic solvents	~2.8
3'-Bromo-5'-chloro-2'-hydroxyacetophenone	100–103	297.8	Low in water	~3.5
2-Bromo-5'-chloro-2'-hydroxyacetophenone	63–67	320.9	Moderate in DMSO	~3.1

Key Observations :

• Melting Points : Bromo-substituted compounds (e.g., ) exhibit higher melting points than chloro analogues, likely due to stronger van der Waals forces .
• LogP Values : The target compound’s predicted LogP (~3.2) aligns with typical lipophilic aromatic ketones, suggesting moderate membrane permeability.